Cas no 117821-06-4 (2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)-)
![2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)- structure](https://www.kuujia.com/scimg/cas/117821-06-4x500.png)
117821-06-4 structure
Product name:2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)-
2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)-
- (3S,4S,5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxypyrrolidin-2-one
- D-Mannonic-1,4-lactam
- 2-Pyrrolidinone, 5-(1,2-dihydroxyethyl)-3,4-dihydroxy-, (3S-(3alpha,4alpha,5alpha(R*)))-
- 117821-06-4
- (3S,4S,5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxy-pyrrolidin-2-one
- 2-Pyrrolidinone, 5-(1,2-dihydroxyethyl)-3,4-dihydroxy-, [3S-[3a,4a,5a(R*)]]-
- DTXSID70151917
-
- Inchi: InChI=1S/C6H11NO5/c8-1-2(9)3-4(10)5(11)6(12)7-3/h2-5,8-11H,1H2,(H,7,12)/t2-,3+,4-,5-/m0/s1
- InChI Key: ZWFBJVLZKRFADK-QTBDOELSSA-N
- SMILES: OC[C@@H]([C@H]1NC(=O)[C@@H](O)[C@H]1O)O
Computed Properties
- Exact Mass: 177.064
- Monoisotopic Mass: 177.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110Ų
- XLogP3: -2.6
Experimental Properties
- Density: 1.673
- Boiling Point: 578.1°Cat760mmHg
- Flash Point: 303.4°C
- Refractive Index: 1.624
2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)- Related Literature
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Masashige Taguchi,Prachee Chaturvedi,Stephanie Burrs,Michael Tan,Hitomi Yamaguchi,Eric S. McLamore Analyst, 2014,139, 660-667
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Yinsong Si,Zongzhao Sun,Limin Huang,Min Chen,Limin Wu J. Mater. Chem. A, 2019,7, 8952-8959
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Marc Sutter,Wissam Dayoub,Estelle Métay,Yann Raoul,Marc Lemaire Green Chem., 2013,15, 786-797
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Jeroen Peters,Alice Cardall,Willem Haasnoot Analyst, 2014,139, 3968-3976
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Tongtong Jiang,Naiqiang Yin,Ling Liu,Jiangluqi Song,Qianpeng Huang,Lixin Zhu,Xiaoliang Xu RSC Adv., 2014,4, 23630-23636
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Ting Song,Gongchang Zeng,Piyong Zhang,Tingting Wang,Atif Ali,Shaobin Huang,Heping Zeng J. Mater. Chem. A, 2019,7, 503-512
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Patrycja Nitoń,Andrzej Żywociński,Marcin Fiałkowski,Robert Hołyst Nanoscale, 2013,5, 9732-9738
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Ahmad A. Awad,Afshin Houshang,Randy K. Dumas Nanoscale, 2017,9, 1285-1291
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